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Abstract

1,3-Dibromoadamantane is a halogenated derivative of adamantane, a rigid tricyclic
hydrocarbon. Its unique cage-like structure and the presence of two bromine atoms at the
bridgehead positions make it a valuable building block in organic synthesis and medicinal
chemistry. This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, physicochemical properties, and synthesis of 1,3-dibromoadamantane.
Detailed experimental protocols and spectroscopic data are presented to aid researchers in
their laboratory work.

Chemical Structure

1,3-Dibromoadamantane consists of a highly symmetrical and rigid adamantane core with two
bromine atoms substituted at the tertiary carbon atoms, positions 1 and 3.[1] The adamantane
framework is composed of three fused cyclohexane rings in chair conformations. The molecule
has the chemical formula C1oH14Br2.[2][3]

The structure of 1,3-dibromoadamantane is characterized by its diamondoid cage, which
imparts high thermal stability and lipophilicity. The carbon-bromine bonds are at bridgehead
positions, which influences their reactivity.
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Stereochemistry

A critical aspect of a molecule's properties is its stereochemistry. The adamantane cage itself is
achiral. In the case of 1,3-dibromoadamantane, the substitution pattern does not introduce
any chiral centers into the molecule. This is due to the presence of a plane of symmetry that
passes through the C2 and C8 atoms and bisects the bond between the C1 and C3 atoms. As
a result, 1,3-dibromoadamantane is an achiral molecule and does not exhibit
stereoisomerism. It does not have enantiomers or diastereomers.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 1,3-dibromoadamantane is
provided in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of 1,3-Dibromoadamantane

Property Value Reference
Molecular Formula C1oH14Br2 [2][3]
Molecular Weight 294.03 g/mol [2]

White to off-white crystalline
Appearance , [1]

solid
Melting Point 108-110 °C [3]

. Soluble in organic solvents,
Solubility ) ] [1114]
insoluble in water.

CAS Number 876-53-9 [3]

Table 2: Spectroscopic Data for 1,3-Dibromoadamantane
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Technique Data Reference

5 2.87 (s, 2H), 2.30 (m, 8H),
1H NMR (CDCls) (5]
2.26 (m, 2H), 1.70 (m, 2H)

5 62.5 (C-1,3), 59.3 (C-2), 47.4

13C NMR (CDCls) (C-4, 8,9, 10), 35.3 (C-5,7), 5]
33.9 (C-6)
IR (KBr, cm~1) 2930, 2855 (C-H), 695 (C-Br)  [5]

Table 3: Crystallographic Data for 1,3-Dibromoadamantane

Parameter Value Reference
Crystal System Orthorhombic [2]
Space Group Pnma [2]
a 14.9792 A [2]
b 9.7677 A [2]
c 7.2734 A [2]
a,By 90° [2]
Z 4 [2]

Experimental Protocols

The synthesis of 1,3-dibromoadamantane is typically achieved through the direct bromination
of adamantane. A detailed experimental protocol is provided below.

Synthesis of 1,3-Dibromoadamantane from Adamantane

This procedure involves the electrophilic substitution of hydrogen atoms on the adamantane
cage with bromine, catalyzed by a Lewis acid such as iron powder.

o Materials:
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Adamantane

[e]

o

Liquid Bromine

[¢]

Iron powder

[¢]

Dichloromethane (CHzCl2)

[e]

Aqueous sodium sulfite solution

Methanol

o

e Procedure:

o

To a stirred mixture of adamantane and iron powder in dichloromethane at room
temperature, add liquid bromine dropwise.

o Maintain the reaction at room temperature and stir for 24 hours.

o After the reaction is complete, quench the excess bromine by adding an aqueous sodium
sulfite solution until the bromine color disappears.

o Separate the organic layer.

o Wash the organic layer with water and then brine.

o Dry the organic layer over anhydrous magnesium sulfate and filter.

o Remove the solvent under reduced pressure to obtain the crude product as a yellow solid.

o Recrystallize the crude product from methanol to yield pure 1,3-dibromoadamantane as
a white solid.[5]

Visualizations

Diagram 1: Synthesis of 1,3-Dibromoadamantane
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Caption: Synthesis of 1,3-dibromoadamantane from adamantane.

Diagram 2: Chemical Structure and Symmetry of 1,3-Dibromoadamantane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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